N-(3,4-Dimethoxyphenyl)-N'-(1-methylpyrrolidin-2-ylidene)urea

• CAS RN: 50528-90-0
• Molecular Formula: C14H19N3O3
• Molecular Weight: 277.32 g/mol
• IUPAC Name: 1-(3,4-dimethoxyphenyl)-3-(1-methylpyrrolidin-2-ylidene)urea
• InChI: InChI=1S/C14H19N3O3/c1-17-8-4-5-13(17)16-14(18)15-10-6-7-11(19-2)12(9-10)20-3/h6-7,9H,4-5,8H2,1-3H3,(H,15,18)
• InChI Key: TXRCFVVZNXALKB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC1=NC(=O)NC2=CC(=C(C=C2)OC)OC

Description

N-(3,4-Dimethoxyphenyl)-N'-(1-methylpyrrolidin-2-ylidene)urea is a useful research compound. Its molecular formula is C14H19N3O3 and its molecular weight is 277.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-Dimethoxyphenyl)-N'-(1-methylpyrrolidin-2-ylidene)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-Dimethoxyphenyl)-N'-(1-methylpyrrolidin-2-ylidene)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

After dissolving 5.4 g. (0.055 mole) of 2 -imino-1 -methylpyrrolidine in dry benzene, 9.85 g. (0.055 mole) of 3,4 -dimethoxyphenylisocyanate (prepared according to the method of J. G. Lombardino and C. T. Gerber, J. Med. Chem., 7, Jan. 1964, p. 101 ), dissolved in dry benzene, is added dropwise to the solution. The reaction mixture is stirred at room temperature overnight (about 16 hrs.). The solvent is evaporated in vacuo and the residue, which solidifies on cooling, is triturated with anhydrous methanol. Repeated recrystallizations from methanol yields the pure product, 1 -(1 -methyl-2 -pyrrolidylidene)- 3 -(3,4 -dimethoxyphenyl)urea, m.p. = 118-120° C.